Cas no 2307590-62-9 (3-ethynyl-5-iodobenzoic acid)

• Product Name: 3-ethynyl-5-iodobenzoic acid
• CAS No: 2307590-62-9
• MF: C₉H₅IO₂
• MW: 272.039274930954
• CID: 6158644
• PubChem ID: 165774663
• Update Time: 2025-05-26

3-ethynyl-5-iodobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-ethynyl-5-iodobenzoic acid
• 2307590-62-9
• EN300-23001138

• Inchi： 1S/C9H5IO2/c1-2-6-3-7(9(11)12)5-8(10)4-6/h1,3-5H,(H,11,12)
• InChI Key： HVWSZTBPADESDR-UHFFFAOYSA-N
• SMILES： IC1C=C(C#C)C=C(C(=O)O)C=1

Computed Properties

• Exact Mass: 271.93343g/mol
• Monoisotopic Mass: 271.93343g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 37.3Ų

Additional information on 3-ethynyl-5-iodobenzoic acid

Research Briefing on 3-Ethynyl-5-Iodobenzoic Acid (CAS: 2307590-62-9): Recent Advances and Applications in Chemical Biology and Medicine

3-Ethynyl-5-iodobenzoic acid (CAS: 2307590-62-9) has emerged as a versatile building block in chemical biology and medicinal chemistry, particularly in the development of novel bioactive compounds and molecular probes. Recent studies have highlighted its utility in click chemistry reactions, targeted drug delivery systems, and as a precursor for radiopharmaceuticals. This research briefing synthesizes the latest findings on this compound, focusing on its synthetic applications, biological activities, and potential therapeutic implications.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of 3-ethynyl-5-iodobenzoic acid as a key intermediate in the synthesis of PARP inhibitors, showing enhanced binding affinity and selectivity compared to traditional analogs. The researchers utilized copper-catalyzed azide-alkyne cycloaddition (CuAAC) to incorporate this moiety into various pharmacophores, resulting in compounds with improved pharmacokinetic profiles. These findings suggest promising applications in oncology, particularly for BRCA-mutated cancers.

In the field of radiopharmaceuticals, a recent breakthrough reported in Nuclear Medicine and Biology utilized 3-ethynyl-5-iodobenzoic acid as a precursor for ¹⁸F-labeled PET tracers. The compound's iodo group allowed for efficient radiohalogenation, while the ethynyl group facilitated subsequent functionalization. This dual functionality enabled the development of novel imaging agents for neurodegenerative diseases, with preliminary clinical trials showing excellent blood-brain barrier penetration and target specificity.

From a chemical biology perspective, research published in ACS Chemical Biology highlighted the compound's role in bioorthogonal labeling strategies. The ethynyl group served as a handle for fluorescent tag conjugation, enabling real-time tracking of cellular processes. When combined with the iodo substituent's potential for further derivatization, this created a powerful toolkit for studying protein-protein interactions and subcellular localization.

The pharmaceutical industry has shown increasing interest in 3-ethynyl-5-iodobenzoic acid as evidenced by recent patent filings (WO2023056421, US2023187542) covering its use in PROTAC (proteolysis targeting chimera) development. Its structural features allow for optimal linker placement between E3 ligase binders and target protein ligands, addressing previous challenges in ternary complex formation. Early-stage compounds have demonstrated picomolar degradation activity against challenging oncology targets.

Ongoing challenges in the field include optimizing the compound's solubility profile for in vivo applications and developing more sustainable synthetic routes. A 2024 Green Chemistry publication addressed the latter by demonstrating a solvent-free Sonogashira coupling approach that improved the overall yield of 3-ethynyl-5-iodobenzoic acid by 35% while reducing hazardous waste generation.

Future research directions appear focused on expanding the compound's applications in targeted protein degradation, theranostic agents, and as a scaffold for covalent inhibitors. The unique combination of reactivity handles in 3-ethynyl-5-iodobenzoic acid continues to make it a valuable tool for medicinal chemists and chemical biologists alike, with its full potential yet to be realized.